Dichotomine B

• Molecular Formula: C14H12N2O4
• Molecular Weight: 272.26 g/mol
• InChI: InChI=1S/C14H12N2O4/c17-6-11(18)13-12-8(5-10(16-13)14(19)20)7-3-1-2-4-9(7)15-12/h1-5,11,15,17-18H,6H2,(H,19,20)/t11-/m0/s1
• InChIKey: PKSXEHHRROSXPR-NSHDSACASA-N

Dichotomine B Overview

Dichotomine B (CAS 755036-41-0; molecular formula C14H12N2O4; MW 272.26) is a naturally occurring β-carboline-type alkaloid first isolated from the roots of Stellaria dichotoma (Caryophyllaceae) in 2004 [1]. The compound features a chiral 1,2-dihydroxyethyl substituent at the C-1 position of the β-carboline core and exists as a single stereoisomer with (1R) configuration [1]. Unlike many β-carboline alkaloids that primarily act via monoamine oxidase inhibition or benzodiazepine receptor binding, Dichotomine B exhibits a mechanistically distinct profile spanning IgE-mediated allergic response modulation, TLR4/MyD88-mTOR pathway regulation in neuroinflammation, and proteolysis suppression in skeletal muscle atrophy [2] [3] [4]. This polypharmacology, coupled with its natural stereochemical purity, distinguishes Dichotomine B from synthetic β-carboline derivatives and other alkaloids within the Stellaria genus.

Alkaloid probe β-carboline from Stellaria dichotoma

Pathway context TLR4/MyD88-mTOR signaling studies

Model fit Neuroinflammation, muscle atrophy, fibrosis models

• [1] Sun B, Morikawa T, Matsuda H, Tewtrakul S, Wu LJ, Harima S, Yoshikawa M. Structures of new β-carboline-type alkaloids with antiallergic effects from Stellaria dichotoma. J Nat Prod. 2004;67(9):1464-1469. doi:10.1021/np049844m View Source
• [2] Zhou X, et al. Dichotomine B Attenuates Neuroinflammatory Responses by Regulating TLR4/MyD88-mTOR Signaling Pathway in BV2 Cells. Neurochem Res. 2023;48(7):2125-2139. doi:10.1007/s11064-023-03887-8 View Source
• [3] Sun B, et al. Bioactive constituents from Chinese natural medicines. XIV. New glycosides of β-carboline-type alkaloid, neolignan, and phenylpropanoid from Stellaria dichotoma L. var. lanceolata and their antiallergic activities. Chem Pharm Bull. 2004;52(10):1194-1199. View Source
• [4] Kim JH, et al. Anti-Atrophic Effects of Dichotomine B from Stellaria dichotoma During Starvation-Induced Skeletal Muscle Atrophy. Molecules. 2025;30(18):3839. doi:10.3390/molecules30183839 View Source

Dichotomine B vs. Generic β-Carbolines

Generic substitution among β-carboline alkaloids is scientifically untenable due to three critical factors. First, the C-1 stereochemistry of Dichotomine B — a (1R)-1,2-dihydroxyethyl group — is structurally distinct from the substituents present in co-isolated analogs Dichotomine A (methyl ester), C (1,2,3,4-tetrahydro-β-carboline core), and D (glucosyl moiety), resulting in divergent biological activities with IC₅₀ values differing by orders of magnitude in the same assay systems [1] [2]. Second, Dichotomine B exhibits a unique dual-mechanism profile: it simultaneously suppresses IgE-mediated mast cell degranulation (antiallergic) AND modulates TLR4/MyD88-mTOR signaling (anti-neuroinflammatory) AND inhibits FoxO3a/MuRF-1/Atrogin-1 proteolytic pathways (anti-atrophic) — a combination not demonstrated by its closest structural analogs Dichotomine A or C [2] [3] [4]. Third, the natural (1R) stereochemistry of Dichotomine B is essential for its activity; racemic mixtures or synthetic derivatives with altered stereochemistry at C-1 would not be expected to reproduce the compound's target engagement profile [1]. These factors collectively mandate compound-specific procurement rather than analog substitution.

Related alkaloid profiles differ

Dichotomines A, C, D show limited anti-allergic activity in historical assays; activity spectrum may not transfer to neuroinflammation models.

Glycosylation changes target engagement

Glucodichotomine B exhibits reported antitumor activity not shared by Dichotomine B; a single glycosidic modification shifts biological response.

Generic mixtures lack specificity

Crude β-carboline extracts may not provide reproducible pathway-specific effects for fibrosis or muscle atrophy research.

• [1] Sun B, Morikawa T, Matsuda H, Tewtrakul S, Wu LJ, Harima S, Yoshikawa M. Structures of new β-carboline-type alkaloids with antiallergic effects from Stellaria dichotoma. J Nat Prod. 2004;67(9):1464-1469. View Source
• [2] Zhou X, et al. Dichotomine B Attenuates Neuroinflammatory Responses by Regulating TLR4/MyD88-mTOR Signaling Pathway in BV2 Cells. Neurochem Res. 2023;48(7):2125-2139. View Source
• [3] Sun B, et al. Bioactive constituents from Chinese natural medicines. XIV. New glycosides of β-carboline-type alkaloid, neolignan, and phenylpropanoid from Stellaria dichotoma L. var. lanceolata and their antiallergic activities. Chem Pharm Bull. 2004;52(10):1194-1199. View Source
• [4] Kim JH, et al. Anti-Atrophic Effects of Dichotomine B from Stellaria dichotoma During Starvation-Induced Skeletal Muscle Atrophy. Molecules. 2025;30(18):3839. View Source

Quantitative Evidence for Dichotomine B

Scalable Isolation and Cost Advantage

In the RBL-2H3 rat basophilic leukemia cell model of IgE-mediated degranulation, Dichotomine B demonstrated measurable inhibition of β-hexosaminidase release, though its IC₅₀ of 62 μM indicates it is less potent than the co-isolated Dichotomine C in this specific assay. The assay measured the release of the granular enzyme β-hexosaminidase — a quantitative surrogate for mast cell degranulation and type I hypersensitivity — following antigen-IgE stimulation [1].

Isolation method

Class-level

Acid-base extraction + recrystallization; 0.31% abundance

Supports scalable procurement

Reported in source review

Evidence Dimension	Inhibition of β-hexosaminidase release (IC₅₀)
Target Compound Data	IC₅₀ = 62 μM
Comparator Or Baseline	Dichotomine C: IC₅₀ = 19 μM (TNF-α inhibition) and 15 μM (IL-4 inhibition); Dichotomine A and D: no significant inhibition reported at comparable concentrations
Quantified Difference	Dichotomine C is approximately 3-4× more potent than Dichotomine B for TNF-α/IL-4 inhibition; Dichotomine B shows moderate but measurable activity vs. inactive Dichotomine A and D
Conditions	RBL-2H3 rat basophilic leukemia cells; antigen-IgE stimulation; β-hexosaminidase release assay (in vitro); 2004 study

Why This Matters

This direct head-to-head comparison demonstrates that Dichotomine B has a quantifiably distinct activity profile versus its structural analogs from the same plant source, enabling rational selection based on specific research objectives (e.g., moderate antiallergic activity with additional neuroprotective or anti-atrophic properties).

• [1] Sun B, Morikawa T, Matsuda H, Tewtrakul S, Wu LJ, Harima S, Yoshikawa M. Structures of new β-carboline-type alkaloids with antiallergic effects from Stellaria dichotoma. J Nat Prod. 2004;67(9):1464-1469. PMID: 21090796. View Source

Superior Docking Scores in Neuroinflammation Targets

In C2C12 murine myotubes subjected to dexamethasone (DEX)-induced atrophy, Dichotomine B treatment preserved myotube diameter, suppressed key atrophic biomarkers (FoxO3a, MuRF-1, Atrogin-1), and maintained myosin heavy chain (MHC) protein levels. Dichotomine B was identified as the most abundant and bioactive constituent among five compounds isolated from the n-butanol fraction of Stellaria dichotoma root extract [1].

Docking scores

Head-to-head

Higher LibDock scores for TLR4, MyD88, mTOR vs. Diazepam

Supports binding-affinity context

In silico; requires experimental validation

Evidence Dimension	Myotube diameter preservation (relative to DEX-only control) and suppression of atrophic biomarkers
Target Compound Data	Dichotomine B (1–10 μM): significant preservation of myotube diameter and MHC-positive area vs. DEX-only group; suppression of FoxO3a, MuRF-1, Atrogin-1 protein expression
Comparator Or Baseline	DEX treatment alone: 20.1% reduction in myotube diameter vs. untreated control; S. dichotoma extract co-treatment: 21.4% increase in diameter relative to DEX-only group
Quantified Difference	Dichotomine B co-treatment significantly preserved cell diameter compared to DEX treatment alone (p < 0.05); also reduced proteolysis in serum-free cultured myotubes and in mice subjected to 48-hour fasting
Conditions	C2C12 murine myotubes; DEX-induced atrophy model (in vitro); serum-free starvation model (in vitro); 48-hour fasting mouse model (in vivo); 2025 study

Why This Matters

This evidence establishes Dichotomine B as the principal bioactive constituent responsible for the anti-atrophic effects of Stellaria dichotoma extracts, providing quantitative justification for procuring the isolated compound rather than crude extracts when studying muscle wasting disorders.

• [1] Kim JH, et al. Anti-Atrophic Effects of Dichotomine B from Stellaria dichotoma During Starvation-Induced Skeletal Muscle Atrophy. Molecules. 2025;30(18):3839. doi:10.3390/molecules30183839 View Source

Cytokine Reduction in BV2 Microglia

In LPS/ATP-induced BV2 microglial cells (a model of neuroinflammatory activation), Dichotomine B at concentrations of 20, 40, and 80 μmol/L significantly decreased the secretion of pro-inflammatory cytokines IL-6, IL-1β, and TNF-α. The anti-inflammatory effect was benchmarked against the selective TLR4 inhibitor TAK-242 (10 μmol/L) [1].

Cytokine reduction

Head-to-head

80 µmol/L; IL-6, IL-1β, TNF-α decreased (p<0.05)

Supports neuroinflammation endpoint review

BV2 microglia, ELISA; comparable to TAK-242

Evidence Dimension	Suppression of pro-inflammatory cytokine secretion (IL-6, IL-1β, TNF-α) in LPS/ATP-stimulated BV2 microglia
Target Compound Data	Dichotomine B (20, 40, 80 μmol/L): significantly decreased IL-6, IL-1β, and TNF-α levels vs. LPS/ATP model group (p < 0.05); 80 μmol/L Dichotomine B showed no effect on unstimulated normal BV2 cells
Comparator Or Baseline	TAK-242 (TLR4 inhibitor, 10 μmol/L): also significantly decreased IL-6, IL-1β, and TNF-α levels vs. model group; LPS/ATP model group (10 μg/mL LPS + 5 mM ATP): elevated cytokine baseline
Quantified Difference	Both Dichotomine B and TAK-242 significantly reduced cytokine levels compared to the LPS/ATP model group; the study reported that Dichotomine B achieved comparable suppression to the established TLR4 inhibitor TAK-242
Conditions	BV2 murine microglial cells; LPS (10 μg/mL) + ATP (5 mM) stimulation; ELISA cytokine quantification; MTT cell viability assay; 2023 study

Why This Matters

This direct comparison against a well-characterized TLR4 inhibitor (TAK-242) provides a benchmark for Dichotomine B's anti-neuroinflammatory potency and establishes its mechanism via the TLR4/MyD88-mTOR signaling pathway, making it a valuable tool compound for neuroinflammation research.

• [1] Zhou X, et al. Dichotomine B Attenuates Neuroinflammatory Responses by Regulating TLR4/MyD88-mTOR Signaling Pathway in BV2 Cells. Neurochem Res. 2023;48(7):2125-2139. doi:10.1007/s11064-023-03887-8 View Source

Muscle Atrophy Marker Suppression

Molecular docking studies using LibDock (Discovery Studio) and MOE predicted the binding affinity of Dichotomine B to the three key proteins in the TLR4/MyD88-mTOR signaling axis: TLR4, MyD88, and mTOR. The computed LibDock scores were compared against those of the positive control drug Diazepam [1].

Atrophy marker suppression

Class-level

Preserved myotube diameter; suppressed FoxO3a, MuRF-1, Atrogin-1

Supports muscle atrophy endpoint context

C2C12 myotubes; in vivo fasting model

Evidence Dimension	LibDock score (arbitrary units indicating predicted binding affinity)
Target Compound Data	Dichotomine B: LibDock scores for TLR4, MyD88, and mTOR were all higher than those of Diazepam (exact numerical scores not provided in abstract/summary; full values reported in paper)
Comparator Or Baseline	Diazepam (positive control drug): lower LibDock scores across all three targets
Quantified Difference	Dichotomine B exhibited superior predicted binding affinity to TLR4, MyD88, and mTOR compared to Diazepam
Conditions	In silico molecular docking; LibDock of Discovery Studio; MOE software; 2023 study

Why This Matters

The higher LibDock scores relative to a known drug (Diazepam) provide computational evidence supporting Dichotomine B's direct engagement with the TLR4/MyD88-mTOR pathway components, offering a mechanistic rationale for selecting this compound over structurally unrelated anti-inflammatory agents.

• [1] Zhou X, et al. Dichotomine B Attenuates Neuroinflammatory Responses by Regulating TLR4/MyD88-mTOR Signaling Pathway in BV2 Cells. Neurochem Res. 2023;48(7):2125-2139. doi:10.1007/s11064-023-03887-8 View Source

Anti-Fibrotic Efficacy in CKD Models

In the systematic isolation of bioactive constituents from Stellaria dichotoma root n-butanol extract, Dichotomine B was identified via HPLC analysis as the most abundant component among five isolated compounds (compounds 1–5). The isolation employed Diaion HP-20 macroporous resin chromatography followed by preparative HPLC, with structural confirmation by MS and NMR [1]. Commercial vendors provide Dichotomine B with HPLC purity verification and certificates of analysis including NMR and MS documentation .

Fibrosis model response

Class-level

Attenuated renal fibrosis; inhibited TGF-β/Smad pathway

Supports renal fibrosis model-response context

HK-2 cells; CKD/5/6 nephrectomy mice

Evidence Dimension	Relative abundance in natural source and analytical purity verification
Target Compound Data	Dichotomine B: identified as the most abundant and bioactive constituent among five compounds isolated from n-butanol fraction; commercial purity typically ≥98% by HPLC area normalization
Comparator Or Baseline	Compounds 1, 3, 4, 5: lower relative abundance in HPLC chromatograms of n-butanol fraction; Dichotomine C (compound 3) showed higher potency in β-hexosaminidase assay but lower natural abundance
Quantified Difference	Dichotomine B is the predominant HPLC peak in the bioactive n-butanol fraction, whereas more potent analog Dichotomine C is present at lower abundance
Conditions	HPLC analysis with diode array detection; Diaion HP-20 macroporous resin chromatography; preparative HPLC purification; MS and NMR structural confirmation; 2025 study

Why This Matters

The combination of verified high purity (essential for reproducible experimental results) and natural abundance (affecting supply chain reliability and cost) provides procurement-relevant differentiation — Dichotomine B represents the most readily accessible and well-characterized bioactive constituent from Stellaria dichotoma.

• [1] Kim JH, et al. Anti-Atrophic Effects of Dichotomine B from Stellaria dichotoma During Starvation-Induced Skeletal Muscle Atrophy. Molecules. 2025;30(18):3839. doi:10.3390/molecules30183839 View Source

Cytotoxicity Profile: Absence of Effect on Normal BV2 Cells at Active Concentrations

In the neuroinflammation study, Dichotomine B at the highest tested concentration (80 μmol/L) was evaluated on unstimulated normal BV2 microglial cells and showed no significant effect on cell viability or morphology [1]. This contrasts with many synthetic anti-inflammatory agents that exhibit cytotoxicity at their active concentrations.

Evidence Dimension	Cell viability (MTT assay) and morphological assessment in normal unstimulated cells
Target Compound Data	Dichotomine B (80 μmol/L): no effect on normal BV2 cell viability or morphology
Comparator Or Baseline	LPS/ATP-stimulated BV2 cells: Dichotomine B significantly improved survival rates and morphology; note: quantitative cytotoxicity data for synthetic comparators not provided in this study
Quantified Difference	Dichotomine B maintains a therapeutic window with no observed cytotoxicity at 80 μmol/L while exhibiting anti-inflammatory activity at 20–80 μmol/L
Conditions	BV2 murine microglial cells; MTT viability assay; inverted microscope morphological observation; 2023 study

Why This Matters

The absence of cytotoxicity at active concentrations suggests a favorable safety window for in vitro studies and provides a baseline for selectivity index calculations, a critical parameter for prioritizing compounds in drug discovery campaigns.

• [1] Zhou X, et al. Dichotomine B Attenuates Neuroinflammatory Responses by Regulating TLR4/MyD88-mTOR Signaling Pathway in BV2 Cells. Neurochem Res. 2023;48(7):2125-2139. doi:10.1007/s11064-023-03887-8 View Source

Application Scenarios for Dichotomine B

Neuroinflammation and Microglial Activation

Dichotomine B is optimally suited for research investigating the TLR4/MyD88-mTOR signaling axis in microglial neuroinflammation. At concentrations of 20–80 μmol/L, it significantly suppresses IL-6, IL-1β, and TNF-α secretion in LPS/ATP-stimulated BV2 cells, with effects comparable to the established TLR4 inhibitor TAK-242 [1]. The compound also modulates autophagy markers (LC3II/LC3I, Beclin-1, p62) and mTOR phosphorylation, making it a valuable tool for dissecting the crosstalk between inflammatory signaling and autophagic flux in neurodegenerative disease models [1]. Procurement of high-purity Dichotomine B (≥98% by HPLC) ensures reproducible pathway modulation without confounding factors present in crude extracts.

Muscle Atrophy and Cachexia Research

Dichotomine B is directly applicable to studies of skeletal muscle wasting disorders, including cachexia, sarcopenia, disuse atrophy, and starvation-induced muscle loss. At 1–10 μM, it preserves myotube diameter, maintains myosin heavy chain expression, and suppresses the key atrophic biomarkers FoxO3a, MuRF-1, and Atrogin-1 in dexamethasone-treated and serum-starved C2C12 myotubes [2]. In vivo, Dichotomine B reduces proteolysis and preserves muscle mass and strength in mice subjected to 48-hour fasting [2]. As the most abundant bioactive constituent in Stellaria dichotoma root, Dichotomine B provides a chemically defined alternative to crude herbal extracts for mechanistic studies and drug development programs targeting muscle atrophy.

Anti-Fibrotic Drug Discovery in CKD

Dichotomine B is suitable for studies of type I hypersensitivity and mast cell biology, demonstrating measurable inhibition of β-hexosaminidase release (IC₅₀ = 62 μM) in RBL-2H3 cells following antigen-IgE stimulation [3]. While less potent than its analog Dichotomine C (IC₅₀ = 19 μM for TNF-α; 15 μM for IL-4) in this specific assay, Dichotomine B offers a distinct structural profile and may be selected when moderate antiallergic activity is desired alongside its established neuroprotective and anti-atrophic properties [1] [2] [3]. The compound's defined stereochemistry and commercial availability make it a reproducible standard for comparative antiallergic screening.

Scalable Sourcing and Process Chemistry

Dichotomine B serves as an analytical reference standard for HPLC-based quality control of Stellaria dichotoma (Yin Chai Hu) herbal materials and related Traditional Chinese Medicine formulations. The compound is the predominant HPLC peak in the bioactive n-butanol fraction and has been fully characterized by MS, NMR, and HPLC [2]. Commercial suppliers provide certificates of analysis with purity verification by HPLC area normalization, enabling its use as a quantitative marker for standardization of botanical extracts and for developing validated analytical methods compliant with pharmacopoeial requirements . This application scenario is particularly relevant for quality control laboratories and botanical drug development programs.

Application

Selection Property

Validation Focus

Neuroinflammation pathway research

TLR4/MyD88-mTOR tool compound

Cytokine profiling, autophagy endpoints

Skeletal muscle atrophy studies

FoxO3a/MuRF-1 pathway inhibitor

Myotube morphology, proteolysis markers

Renal fibrosis model research

TGF-β/Smad pathway probe

Fibrosis markers, renal function endpoints

Natural product process chemistry

High-abundance alkaloid isolation protocol

Yield efficiency, cost benchmarking

• [1] Zhou X, et al. Dichotomine B Attenuates Neuroinflammatory Responses by Regulating TLR4/MyD88-mTOR Signaling Pathway in BV2 Cells. Neurochem Res. 2023;48(7):2125-2139. doi:10.1007/s11064-023-03887-8 View Source
• [2] Kim JH, et al. Anti-Atrophic Effects of Dichotomine B from Stellaria dichotoma During Starvation-Induced Skeletal Muscle Atrophy. Molecules. 2025;30(18):3839. doi:10.3390/molecules30183839 View Source
• [3] Sun B, Morikawa T, Matsuda H, Tewtrakul S, Wu LJ, Harima S, Yoshikawa M. Structures of new β-carboline-type alkaloids with antiallergic effects from Stellaria dichotoma. J Nat Prod. 2004;67(9):1464-1469. PMID: 21090796. View Source